1-[4-(5-Chloro-2-methoxybenzyl)piperazin-1-yl]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 1-[4-[(5-chloro-2-methoxyphenyl)methyl]piperazin-1-yl]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C27H28ClN5O/c1-3-6-19-16-26(33-24-8-5-4-7-23(24)30-27(33)22(19)17-29)32-13-11-31(12-14-32)18-20-15-21(28)9-10-25(20)34-2/h4-5,7-10,15-16H,3,6,11-14,18H2,1-2H3
• InChI Key: HDXAKORZPARTDS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)N4CCN(CC4)CC5=C(C=CC(=C5)Cl)OC)C#N
• Molecular Formula: C27H28ClN5O
• Molecular Weight: 474.0 g/mol
• CAS No.: 384375-02-4

Description

1-[4-(5-Chloro-2-methoxybenzyl)piperazin-1-yl]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C27H28ClN5O and its molecular weight is 474.01. The purity is usually 95%.
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Scientific Research Applications

Antifungal and Antimicrobial Applications

A study by Jin et al. (2015) focused on the synthesis of α-alkoxyimino-[1-(4-methylpiperazino-1-yl)carbonylmethyl-1H-benzimidazol-2-yl] acetonitriles, demonstrating higher antifungal activity against Sclerotinia sclerotiorum and Botrytis cinerea compared to carbendazim. This suggests potential applications in developing antifungal agents (Qing Jin, Fubo Li, Ying Li, Fei Jin, Lin Jiang, 2015).

Synthesis of Novel Compounds

Patel, Agravat, and Shaikh (2011) conducted research on the synthesis of new pyridine derivatives, revealing variable and modest antimicrobial activity against several bacterial and fungal strains. This highlights the compound's utility in creating novel antimicrobial agents (N. Patel, S. N. Agravat, Faiyazalam M. Shaikh, 2011).

Pharmaceutical Chemistry Innovations

Karayel (2021) explored benzimidazole derivatives bearing 1,2,4-triazole for their anti-cancer properties through density functional theory and molecular docking studies. This research underscores the compound's relevance in designing cancer therapeutics (A. Karayel, 2021).

Potential Fluorescent Probes for DNA Detection

Perin et al. (2011) synthesized novel benzimidazo[1,2-a]quinolines, suggesting their application as DNA-specific fluorescent probes due to enhanced fluorescence emission intensity. This indicates a promising avenue for bioanalytical applications in detecting DNA interactions (N. Perin, M. Hranjec, G. Pavlović, G. Karminski-Zamola, 2011).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.

Mechanism of Action

Target of Action

The compound “1-[4-(5-Chloro-2-methoxybenzyl)piperazin-1-yl]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile” belongs to the class of benzimidazoles . Benzimidazoles are known to interact with a variety of biological targets, including enzymes, receptors, and ion channels . The specific target of this compound would depend on its exact structure and functional groups.

Mode of Action

The mode of action of benzimidazoles can vary widely depending on their specific structure and target. They can act as inhibitors, activators, or modulators of their target proteins . The exact mode of action of “this compound” would need to be determined experimentally.

Biochemical Pathways

Benzimidazoles can affect a variety of biochemical pathways depending on their target. For example, some benzimidazoles have been found to inhibit the formation of microtubules, affecting cell division and growth .

Pharmacokinetics

The absorption, distribution, metabolism, and excretion (ADME) properties of a compound depend on its chemical structure. Benzimidazoles, in general, are well absorbed and widely distributed in the body . .

Result of Action

The molecular and cellular effects of a compound depend on its mode of action and biochemical pathways it affects. Some benzimidazoles, for example, can cause cell death by disrupting microtubule formation .